3-cyclopropyl-1-methyl-1H-pyrazole-4-sulfonyl chloride

• IUPAC Name: 3-cyclopropyl-1-methylpyrazole-4-sulfonyl chloride
• InChI: InChI=1S/C7H9ClN2O2S/c1-10-4-6(13(8,11)12)7(9-10)5-2-3-5/h4-5H,2-3H2,1H3
• InChI Key: ONJKCQTZHZLZJR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C2CC2)S(=O)(=O)Cl
• Molecular Formula: C7H9ClN2O2S
• Molecular Weight: 220.68 g/mol

Description

3-cyclopropyl-1-methyl-1H-pyrazole-4-sulfonyl chloride is a chemical compound that has been widely used in scientific research. It is a sulfonyl chloride derivative that has a cyclopropyl group and a pyrazole ring. This compound has been synthesized using various methods and has shown potential in various biochemical and physiological applications.

Scientific Research Applications

Catalysis and Organic Synthesis

Research has demonstrated the utilization of related sulfonyl chloride compounds in catalysis and organic synthesis. For instance, novel ionic liquids such as sulfonic acid functionalized pyridinium chloride have been synthesized and characterized, showcasing their efficacy as catalysts in organic reactions. These catalysts facilitate the synthesis of complex organic compounds, including those with pyrazole structures, under mild conditions, highlighting their potential for diverse synthetic applications (Moosavi‐Zare et al., 2013; Hasaninejad et al., 2013).

Heterocyclic Compound Synthesis

Sulfonyl chlorides, including structures analogous to "3-cyclopropyl-1-methyl-1H-pyrazole-4-sulfonyl chloride," serve as key intermediates in the synthesis of heterocyclic compounds. Research has detailed efficient methodologies for producing heterocyclic sulfonyl chlorides and derivatives, demonstrating the versatility of these compounds in generating a wide range of biologically active heterocycles (Tucker et al., 2015; Sokolyuk et al., 2015).

Structural and Computational Studies

Studies have also focused on the structural characterization and computational analysis of pyrazole derivatives. These investigations provide valuable insights into the molecular properties, stability, and reactivity of such compounds, facilitating their application in various chemical syntheses and potential pharmaceutical developments (Shen et al., 2014; Yıldırım et al., 2005).

Antimicrobial and Biological Activities

Some studies have explored the synthesis of novel compounds bearing the sulfonamide moiety, showing promising antimicrobial properties. These findings suggest the potential of sulfonyl chloride derivatives in developing new antimicrobial agents (Darwish et al., 2014).